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Compound of Interest

Compound Name: Lithium metaborate

Cat. No.: B077498 Get Quote

An In-depth Whitepaper for Researchers and Scientific Professionals

This technical guide provides a detailed overview of lithium metaborate (LiBO₂), a versatile

inorganic compound with significant applications in analytical chemistry, materials science, and

industrial processes. This document is intended for researchers, scientists, and drug

development professionals who utilize or are exploring the use of lithium metaborate in their

work.

Core Properties of Lithium Metaborate
Lithium metaborate is an inorganic salt composed of lithium, boron, and oxygen.[1] It is a

white, hygroscopic crystalline solid that is a fundamental component in various scientific and

industrial applications.[1][2]

Physicochemical Data
The key physical and chemical properties of anhydrous lithium metaborate are summarized in

the table below for easy reference and comparison.
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Property Value

Chemical Formula LiBO₂[1]

Molecular Weight 49.751 g/mol [1]

Appearance White hygroscopic monoclinic crystals[1]

Density 2.223 g/cm³[1]

Melting Point 849 °C (1,560 °F; 1,122 K)[1]

Solubility in Water
0.89 g/100 mL (0 °C)2.57 g/100 mL (20 °C)11.8

g/100 mL (80 °C)[1]

Solubility Soluble in ethanol[1]

CAS Number 13453-69-5[3]

Thermochemical Data
Property Value

Standard Molar Entropy (S⦵₂₉₈) 51.3 J/mol·K[1]

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) -1022 kJ/mol[1]

Heat Capacity (C) 59.8 J/mol·K[1]

Structural Chemistry and Synthesis
Crystal Structure
Lithium metaborate exists in several crystalline forms, with the most common being the α-

and γ-polymorphs.

α-Lithium Metaborate: This is the stable form at ambient conditions. It possesses a

monoclinic crystal system with the space group P2₁/c.[4][5] The structure is characterized by

infinite chains of trigonal planar [BO₃]³⁻ anions linked by Li-O bonds.[4][5]

γ-Lithium Metaborate: This high-pressure, high-temperature form is stable at 15 kbar and

950 °C.[1] It has a tetragonal symmetry (space group I-42d) and features a three-
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dimensional network of [BO₄]⁻ tetrahedra, making it the densest phase of LiBO₂.[4]
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Sample Preparation

Fusion Process

Analysis

Powdered Sample
(e.g., Rock, Cement)

Weigh & Mix

LiBO₂ / Li₂B₄O₇ Flux

Heat in Crucible
(>800 °C)

Pour Molten Mix
into Mold

Cool & Solidify

Homogeneous
Glass Bead

XRF Analysis Dissolve in Acid

ICP-OES/AES/MS
Analysis
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Sample Type?

Acidic / Siliceous
(e.g., SiO₂, Al₂O₃)

Acidic

Basic / Carbonate
(e.g., CaO, MgO)

Basic

Unknown / Mixed

Amphoteric/
Unknown

Use LiBO₂

(Lithium Metaborate)
Use Li₂B₄O₇

(Lithium Tetraborate)
Use Mixture

(e.g., 50:50 or 66:34)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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